Cas no 918404-35-0 (1,3-Propanedione, 1-(3-fluorophenyl)-3-phenyl-)

918404-35-0 structure
Product name:1,3-Propanedione, 1-(3-fluorophenyl)-3-phenyl-
1,3-Propanedione, 1-(3-fluorophenyl)-3-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 1,3-Propanedione, 1-(3-fluorophenyl)-3-phenyl-
- 1-(3-fluorophenyl)-3-phenylpropane-1,3-dione
- 918404-35-0
- DTXSID80655830
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- Inchi: InChI=1S/C15H11FO2/c16-13-8-4-7-12(9-13)15(18)10-14(17)11-5-2-1-3-6-11/h1-9H,10H2
- InChI Key: IDFAUOWVKQMQSN-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)C(=O)CC(=O)C2=CC(=CC=C2)F
Computed Properties
- Exact Mass: 242.07430775g/mol
- Monoisotopic Mass: 242.07430775g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 34.1Ų
1,3-Propanedione, 1-(3-fluorophenyl)-3-phenyl- Related Literature
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Fulin Zhou,Fujian Zhou,Rongchuan Su,Yudong Yang,Jingsong You Chem. Sci., 2020,11, 7424-7428
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Jeremy Bedard,Do-Young Hong,Aditya Bhan RSC Adv., 2014,4, 49446-49448
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3. Au–Cu core–shell nanocube-catalyzed click reactions for efficient synthesis of diverse triazoles†Mahesh Madasu,Chi-Fu Hsia,Michael H. Huang Nanoscale, 2017,9, 6970-6974
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M. Amirul Islam,Ahasanul Karim,Chee Wai Woon,Baranitharan Ethiraj,Abu Yousuf RSC Adv., 2017,7, 4798-4805
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Anjeeta Rani,Pannuru Venkatesu Phys. Chem. Chem. Phys., 2018,20, 20315-20333
918404-35-0 (1,3-Propanedione, 1-(3-fluorophenyl)-3-phenyl-) Related Products
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